N-(4-chlorophenyl)-2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-(2-methoxyethyl)-5-phenylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H20ClN3O2S/c1-26-12-11-24-18(15-5-3-2-4-6-15)13-22-20(24)27-14-19(25)23-17-9-7-16(21)8-10-17/h2-10,13H,11-12,14H2,1H3,(H,23,25)
• InChI Key: IXEBMGJRXCKALX-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=CN=C1SCC(=O)NC2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C20H20ClN3O2S
• Molecular Weight: 401.9 g/mol
• CAS No.: 1207035-60-6

Description

N-(4-chlorophenyl)-2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H20ClN3O2S and its molecular weight is 401.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Anticonvulsant Activity : Derivatives of imidazolyl-N-phenylacetamide, including structures similar to N-(4-chlorophenyl)-2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)acetamide, have been synthesized and evaluated for their anticonvulsant activities. These compounds showed promising results against seizures induced by maximal electroshock, highlighting their potential as anticonvulsant agents (Aktürk et al., 2002).

• Anticancer Activity : A study on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems revealed considerable anticancer activity against some cancer cell lines. This suggests that derivatives of the compound might hold potential for anticancer research (Yurttaş et al., 2015).

• Antibacterial Activity : The synthesis and QSAR studies of various acetamide derivatives, including structures analogous to the compound of interest, have shown moderate to good antibacterial activity against both gram-positive and gram-negative bacteria. This indicates the potential use of these derivatives in developing new antibacterial agents (Desai et al., 2008).

Structural and Mechanistic Insights

• Molecular Structure Analysis : Studies on compounds similar to this compound provide valuable insights into their molecular structure, showcasing how different substituents and heterocyclic rings affect their biological activity and interaction mechanisms (Boechat et al., 2011).

• Synthesis and Evaluation for VEGF-A Inhibition : Derivatives have been synthesized and evaluated for their potential as VEGF-A inhibitors, indicating the importance of such compounds in anti-cancer and anti-angiogenic therapy research. This underscores the versatility of acetamide derivatives in targeting different biological pathways (Prashanth et al., 2014).